Cas no 5100-34-5 (Ethyl 3-isocyanatopropionate)

• Product Name: Ethyl 3-isocyanatopropionate
• CAS No: 5100-34-5
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD00078461
• CID: 85222
• PubChem ID: 24871592
• Update Time: 2025-05-24

Ethyl 3-isocyanatopropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-isocyanatopropionate
• Ethyl 3-isocyanatopropanoate
• 5100-34-5
• ethyl N-(oxomethylidene)-beta-alaninate
• ethyl-3-isocyanatopropionate
• EN300-6498785
• Ethyl 3-isocyanatopropionate, 98%
• (1-ethoxycarbonyl)-ethylisocyanate
• FT-0626031
• ethyl-3-isocyanato-propionate
• ETHYL N-(OXOMETHYLENE)-BETA-ALANINATE
• ethyl 3-isocyanato-propionate
• GEO-01357
• 3-ISOCYANATOPROPIONIC ACID ETHYL ESTER
• AKOS005171110
• ethyl3-isocyanatopropanoate
• DTXSID50369871
• XBSGYVHOINMTIM-UHFFFAOYSA-N
• 3-isocyanato-propionic acid ethyl ester
• VS-14357
• AB03009
• SCHEMBL48378
• Propanoic acid, 3-isocyanato-, ethyl ester
• A828389
• ethyl 3-isocyanatopropion-ate
• MFCD00078461
• DB-309608
• STK502573
• ALBB-003053
• BBL037671
• DB-051876

• MDL： MFCD00078461
• Inchi： 1S/C6H9NO3/c1-2-10-6(9)3-4-7-5-8/h2-4H2,1H3
• InChI Key： XBSGYVHOINMTIM-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN=C=O)=O
• BRN： 1705618

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.087 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 68 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.429(lit.)
• Water Partition Coefficient: Not miscible with water.
• PSA: 55.73000
• LogP: 0.27540
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

Ethyl 3-isocyanatopropionate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on Ethyl 3-isocyanatopropionate

Ethyl 3-Isocyanatopropionate: A Comprehensive Overview

Ethyl 3-isocyanatopropionate, with the CAS number 5100-34-5, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, also referred to as ethyl isocyanate propionate, belongs to the class of isocyanates, which are widely used in the synthesis of polyurethanes, coatings, and adhesives. The long-chain isocyanate structure of ethyl 3-isocyanatopropionate makes it particularly valuable in applications requiring high reactivity and flexibility.

Recent advancements in polymer chemistry have highlighted the potential of ethyl 3-isocyanatopropionate in developing sustainable materials. Researchers have explored its use in synthesizing biodegradable polymers, which are increasingly sought after in industries aiming to reduce their environmental footprint. The compound's ability to react with amines and alcohols to form urethane linkages has been leveraged in creating eco-friendly coatings and adhesives that degrade more efficiently under natural conditions.

The synthesis of ethyl 3-isocyanatopropionate involves the reaction of phosgene with a tertiary amine, followed by alkylation to introduce the ethyl group. This process ensures high purity and stability, making it suitable for large-scale industrial production. The compound's chemical stability and reactivity have been extensively studied, with recent studies focusing on optimizing reaction conditions to enhance yield and minimize byproducts.

In terms of applications, ethyl isocyanate propionate has found extensive use in the automotive industry for manufacturing high-performance coatings and sealants. Its ability to withstand harsh environmental conditions makes it ideal for protecting vehicle components from corrosion and wear. Additionally, the compound has been employed in the construction sector for producing waterproofing agents and insulation materials.

Recent research has also explored the use of ethyl 3-isocyanatopropionate in medical applications. Its biocompatibility has been tested in vitro, showing promising results for potential use in drug delivery systems and bioadhesives. However, further studies are required to fully understand its compatibility with human tissues and its long-term effects.

The global demand for ethyl 3-isocyanatopropionate continues to grow, driven by its versatility and adaptability across multiple industries. Market analysis indicates a steady increase in its production volumes, particularly in regions with expanding automotive and construction sectors. As industries prioritize sustainability, the development of greener synthesis methods for this compound remains a critical area of focus.

In conclusion, ethyl 3-isocyanatopropionate (CAS No. 5100-34-5) stands as a pivotal compound in modern material science. Its unique chemical properties and wide-ranging applications underscore its importance in both industrial production and cutting-edge research. As advancements continue to emerge, this compound is poised to play an even greater role in shaping sustainable solutions across various sectors.